Cas no 2228378-19-4 (2-(1-benzylpiperidin-3-yl)-1-methylpiperazine)

• Product Name: 2-(1-benzylpiperidin-3-yl)-1-methylpiperazine
• CAS No: 2228378-19-4
• MF: C₁₇H₂₇N₃
• MW: 273.416383981705
• CID: 6386156
• PubChem ID: 165712459
• Update Time: 2025-05-26

2-(1-benzylpiperidin-3-yl)-1-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 2-(1-benzylpiperidin-3-yl)-1-methylpiperazine
• EN300-1864384
• 2228378-19-4

• Inchi： 1S/C17H27N3/c1-19-11-9-18-12-17(19)16-8-5-10-20(14-16)13-15-6-3-2-4-7-15/h2-4,6-7,16-18H,5,8-14H2,1H3
• InChI Key： MFVOHLZSUPTIEK-UHFFFAOYSA-N
• SMILES： N1(C)CCNCC1C1CN(CC2C=CC=CC=2)CCC1

Computed Properties

• Exact Mass: 273.220497874g/mol
• Monoisotopic Mass: 273.220497874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 18.5Ų

Additional information on 2-(1-benzylpiperidin-3-yl)-1-methylpiperazine

Introduction to 2-(1-benzylpiperidin-3-yl)-1-methylpiperazine (CAS No. 2228378-19-4)

2-(1-benzylpiperidin-3-yl)-1-methylpiperazine, identified by the Chemical Abstracts Service Number (CAS No.) 2228378-19-4, is a significant compound in the field of pharmaceutical chemistry. This piperazine derivative exhibits a unique structural framework that has garnered attention for its potential applications in medicinal chemistry and drug development. The compound combines a benzyl group with a piperidine ring, linked to another piperazine moiety, creating a molecule with distinct chemical and pharmacological properties.

The structural configuration of 2-(1-benzylpiperidin-3-yl)-1-methylpiperazine makes it an intriguing candidate for further exploration in the design of bioactive molecules. Piperazine derivatives are well-known for their role in various pharmacological contexts, including central nervous system (CNS) drugs, antihistamines, and antimicrobial agents. The presence of the benzyl group and the methyl substitution on the piperazine ring introduces specific interactions that can modulate biological activity, making this compound a subject of interest for synthetic chemists and pharmacologists.

In recent years, there has been growing interest in developing novel therapeutic agents that leverage the versatility of piperazine derivatives. The benzyl-substituted piperidine moiety in 2-(1-benzylpiperidin-3-yl)-1-methylpiperazine suggests potential for interactions with biological targets such as enzymes and receptors. This has led to its investigation as a lead compound in the synthesis of drugs targeting neurological disorders, including conditions like depression and schizophrenia. The compound's ability to cross the blood-brain barrier and interact with neurotransmitter systems makes it a valuable asset in the quest for new treatments.

One of the most compelling aspects of 2-(1-benzylpiperidin-3-yl)-1-methylpiperazine is its synthetic accessibility. The availability of well-established synthetic routes allows for scalable production, which is crucial for both preclinical and clinical studies. Researchers have utilized various organic transformations to construct this molecule, including nucleophilic substitution reactions and cyclization techniques. These methods have been optimized to ensure high yields and purity, facilitating further structural modifications and derivatization efforts.

The pharmacological profile of 2-(1-benzylpiperidin-3-yl)-1-methylpiperazine has been studied in several preclinical models. Initial investigations have revealed promising results regarding its potential as an antidepressant and antipsychotic agent. The compound's ability to modulate serotonin and dopamine pathways suggests that it may exert therapeutic effects similar to those of existing medications but with potentially improved efficacy or reduced side effects. These findings have prompted further research into its mechanism of action and potential clinical applications.

Advanced computational methods have also been employed to explore the binding interactions of 2-(1-benzylpiperidin-3-yl)-1-methylpiperazine with biological targets. Molecular docking studies have identified key residues on proteins such as serotonin transporters (SERT) and dopamine D2 receptors that may be critical for its pharmacological effects. These insights have guided the design of more potent derivatives by focusing on optimizing interactions at these binding sites. Such computational approaches are becoming increasingly integral to drug discovery, offering a cost-effective way to screen large libraries of compounds.

The synthesis and characterization of 2-(1-benzylpiperidin-3-yl)-1-methylpiperazine have also contributed to our understanding of piperazine chemistry. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been used to elucidate its structure and confirm its identity. These studies have provided valuable data on its conformational preferences, solubility properties, and thermal stability, which are essential parameters for drug development.

In conclusion, 2-(1-benzylpiperidin-3-yl)-1-methylpiperazine (CAS No. 2228378-19-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, synthetic accessibility, and promising pharmacological properties make it a valuable compound for further research. As our understanding of its biological activity continues to grow, so too will its potential applications in the treatment of neurological disorders. The ongoing investigation into this molecule underscores the importance of innovative approaches in drug discovery and development.